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Introduction to Samarium-152

Samarium-152 (1>2Sm) is a stable isotope of samarium with a natural abundance of 26.74%[1].
It is of significant interest in nuclear physics research due to its position in a region of the
nuclear chart that exhibits a rapid transition from spherical to deformed nuclear shapes. This
transitional nature makes °2Sm an excellent laboratory for studying the evolution of nuclear
structure and for testing various theoretical models of the atomic nucleus. Its applications range
from fundamental studies of nuclear collectivity and shape coexistence to practical uses in the
production of medical radioisotopes.

Key Applications in Nuclear Physics Research

The primary applications of *>2Sm in nuclear physics research revolve around elucidating its
complex nuclear structure. Key areas of investigation include:

o Study of Nuclear Deformation and Shape Coexistence: >2Sm is a prime example of a
nucleus exhibiting a shape phase transition.[2] Research focuses on understanding the
coexistence of different nuclear shapes, such as spherical and deformed (prolate)
configurations, within the same nucleus.[3][4][5]

» Validation of Nuclear Models: The rich level structure of 1>2Sm provides a testing ground for
various nuclear models, most notably the Interacting Boson Model (IBM).[6][7] This model
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describes the collective properties of nuclei in terms of interacting bosons and has been
successfully applied to explain the energy levels and electromagnetic transition probabilities
in 2Sm.

 Investigation of Collective Excitations: The low-lying excited states of 1>2Sm are
characterized by collective motion of the nucleons, giving rise to rotational and vibrational
bands.[3][4][8][9] Experimental studies aim to map out these bands and understand their
properties.

» Neutron Capture Cross-Section Measurements: Accurate measurements of the neutron
capture cross-section of 1°2Sm are important for nuclear astrophysics, particularly for
understanding the s-process of nucleosynthesis, and for reactor physics applications.[10][11]
[12]

e Production of the Medical Isotope Samarium-153: 132Sm serves as the target material for the
production of the radioisotope Samarium-153 (133Sm) through neutron capture.[10][11] 1>3Sm
is used in palliative care for the treatment of bone pain from cancer metastases.

Quantitative Data Summary

The following tables summarize key quantitative data for Samarium-152, compiled from
various experimental and evaluated sources.

Table 1: Neutron Capture Cross-Sections for the >2Sm(n,y)1>3Sm Reaction

Neutron Energy (eV) Cross-Section (barns) Reference
0.0253 ~206 [10]

0.0334 184 + 22 [10]

0.0536 144.6 + 8.6 [10][11]

Table 2: Selected Energy Levels of >2Sm
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Excitation Energy (keV) Spin and Parity (J) Band Assignment

0.0 o+ Ground State Band
121.78 2% Ground State Band
366.49 4+ Ground State Band
684.75 o+ Beta-vibrational Band
810.45 2+ Beta-vibrational Band
963.38 6+ Ground State Band
1085.87 2+ Gamma-vibrational Band
1233.86 3+ Gamma-vibrational Band

Note: This table presents a selection of well-established low-lying levels. A more
comprehensive list can be found in evaluated nuclear data libraries such as ENSDF.[13]

Table 3: Selected B(E2) Transition Probabilities in 1>2Sm

Initial State (Ei, )
Final State (Ef, Jitf) B(E2) Value (e*b?) Reference

JTti)

121.78, 2+ 0.0, 0+ 0.735+0.015 [14][15]
366.49, 4+ 121.78, 2+ 1.14 +0.04 [14][15]
810.45, 2+ 684.75, 0* 0.048 + 0.005 [14][15]
1085.87, 2+ 0.0, O+ 0.0034 + 0.0004 [14][15]

Experimental Protocols

The following sections provide detailed methodologies for key experiments used in the study of
Samarium-152.

Protocol 1: In-beam y-ray Spectroscopy via Coulomb
Excitation
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Obijective: To study the collective properties of 132Sm by exciting its low-lying states through the
electromagnetic interaction with a heavy target nucleus.

Methodology:
e Beam and Target:

o Abeam of °2Sm ions is accelerated to an energy below the Coulomb barrier to ensure
that the interaction with the target is purely electromagnetic. A typical facility for such
experiments is the 88-Inch Cyclotron at Lawrence Berkeley National Laboratory.

o A high-Z target, such as a thin foil of 2°8Pb, is used to maximize the Coulomb interaction.
o Experimental Setup:

o The target is placed in a vacuum chamber at the center of a large array of high-purity
germanium (HPGe) detectors, such as Gammasphere or GRETINA. These arrays provide
high efficiency and good energy resolution for detecting the emitted y-rays.

o Particle detectors, such as silicon strip detectors, are placed at forward angles to detect
the scattered 1°2Sm and recoiling 2°8Pb nuclei in coincidence with the y-rays. This allows
for the reconstruction of the scattering kinematics and Doppler correction of the y-ray
energies.

o Data Acquisition:

o Data is collected in an event-by-event mode, where for each event, the energy and
detection time of each y-ray and scattered particle are recorded.

o A coincidence window of a few tens of nanoseconds is typically used to select events
where a y-ray is detected in prompt coincidence with a scattered particle.

e Data Analysis:

o The y-ray spectra are Doppler-corrected based on the velocity and direction of the emitting
1525m nucleus, which is determined from the particle detector data.

o The yields of the different y-ray transitions are extracted from the corrected spectra.
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o The B(E2) transition probabilities are determined from the measured y-ray yields using a
Coulomb excitation analysis code like GOSIA.

Protocol 2: Neutron Capture Cross-Section
Measurement via Activation

Objective: To measure the cross-section for the 1°2Sm(n,y)1>3Sm reaction at a specific neutron
energy.

Methodology:
e Sample Preparation:
o A known mass of highly enriched 1>2Sm20s powder is pressed into a pellet.

o A monitor foil with a well-known neutron capture cross-section, such as gold (*°’Au), is
prepared in a similar fashion.

¢ Irradiation:

o The 12Sm sample and the monitor foil are irradiated simultaneously in a well-
characterized neutron beam. A research reactor, such as the TRIGA Mark-Il, can be used
to provide a thermal or epithermal neutron flux.[11]

o The irradiation time is chosen to be long enough to produce a sufficient amount of 133Sm
activity, but not so long that the activity of the monitor foil becomes too high for accurate
measurement.

e Activity Measurement:

o After irradiation, the samples are removed from the neutron beam and transported to a
low-background counting station.

o The y-ray activity of the >3Sm (half-life ~46.75 hours) and the monitor nuclide (e.g., *°8Au,
half-life ~2.7 days) is measured using a calibrated HPGe detector.
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o The characteristic y-ray lines of 1>3Sm (e.g., 103.2 keV) and the monitor nuclide are used
for quantification.

o Data Analysis:

o The net peak areas of the characteristic y-ray lines are determined from the measured
spectra.

o Corrections are applied for y-ray attenuation, detector efficiency, and the decay of the
nuclides during and after irradiation.

o The neutron capture cross-section of 1>2Sm is calculated relative to the known cross-
section of the monitor reaction.

Protocol 3: Study of Excited States via B-Decay of *>2Eu

Objective: To populate and study the excited states of 1°2Sm through the electron capture and
3~ decay of >2Eu.

Methodology:
e Source Preparation:

o A source of >2Eu (half-life ~13.5 years) is obtained. This isotope conveniently populates a
wide range of excited states in 1°2Sm.

o Experimental Setup:

o The 152Eu source is placed at the center of a y-ray spectrometer consisting of multiple
HPGe detectors.

o For y-y coincidence measurements, the detectors are arranged in close geometry to
maximize the probability of detecting two coincident y-rays from the same decay event.

« Data Acquisition:

o Singles y-ray spectra are acquired to identify the prominent y-ray transitions in the decay.
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o For more detailed analysis, y-y coincidence data is collected. An event is recorded when
two detectors register a y-ray within a narrow time window (typically a few tens of
nanoseconds).

e Data Analysis:

o Atwo-dimensional y-y coincidence matrix is constructed, with the energy of the y-ray
detected in one detector on one axis and the energy of the coincident y-ray from another
detector on the other axis.

o By setting a "gate" on a specific y-ray peak on one axis, a spectrum of coincident y-rays
can be projected onto the other axis. This allows for the identification of cascades of y-rays
and the construction of a level scheme.

o The intensities of the y-ray transitions are determined from the singles and coincidence
spectra, allowing for the calculation of branching ratios and the population of different
excited states.

Visualizations

The following diagrams illustrate key concepts and workflows related to the study of
Samarium-152.
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Caption: Simplified decay scheme of 1>2Eu populating excited states in 1>2Sm.
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Caption: Workflow for y-y coincidence spectroscopy data analysis.

© 2025 BenchChem. All rights reserved. 9/11

Tech Support


https://www.benchchem.com/product/b085415?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Increasing Transitional Nucleus Increasing
Spherical Shape Neutron Number _ (525 m) Neutron Number _ Deformed Shape
150 o = 154
(e.g,, °°Sm) Shape Coexistence (G

Click to download full resolution via product page

Caption: Shape transition in Samarium isotopes around N=90.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Samarium-152 in
Nuclear Physics Research]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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